Cas no 1257046-70-0 (3-(Boc-aminomethyl)-1-acetylpiperidine)

• Product Name: 3-(Boc-aminomethyl)-1-acetylpiperidine
• CAS No: 1257046-70-0
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD28359543
• CID: 4582639
• Update Time: 2025-07-21

3-(Boc-aminomethyl)-1-acetylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-aminomethyl)-1-acetylpiperidine
• tert-Butyl ((1-acetylpiperidin-3-yl)methyl)carbamate
• tert-butyl N-[(1-acetylpiperidin-3-yl)methyl]carbamate

• MDL： MFCD28359543
• Inchi： 1S/C13H24N2O3/c1-10(16)15-7-5-6-11(9-15)8-14-12(17)18-13(2,3)4/h11H,5-9H2,1-4H3,(H,14,17)
• InChI Key： YADXXXMWCCGNFJ-UHFFFAOYSA-N
• SMILES： O(C(NCC1CN(C(C)=O)CCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(Boc-aminomethyl)-1-acetylpiperidine

Comprehensive Overview of 3-(Boc-aminomethyl)-1-acetylpiperidine (CAS No. 1257046-70-0): Properties, Applications, and Industry Insights

3-(Boc-aminomethyl)-1-acetylpiperidine (CAS No. 1257046-70-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its molecular structure features a piperidine core modified with both Boc (tert-butoxycarbonyl) and acetyl functional groups, making it a versatile intermediate for drug discovery and peptide chemistry. The Boc-protected amine moiety ensures selective reactivity, while the acetylpiperidine segment enhances solubility and metabolic stability—a critical consideration in modern drug design.

In recent years, the demand for Boc-protected intermediates like 3-(Boc-aminomethyl)-1-acetylpiperidine has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers frequently search for "Boc-amine derivatives in drug discovery" or "CAS 1257046-70-0 solubility data," reflecting the compound's relevance in optimizing pharmacokinetic properties. Its application extends to protease inhibitor design and central nervous system (CNS) drug candidates, where the piperidine scaffold is a privileged structure.

The synthesis of 3-(Boc-aminomethyl)-1-acetylpiperidine typically involves multi-step protocols, including reductive amination and Boc protection strategies. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key metric for pharmaceutical-grade intermediates. Industry discussions often highlight "scalable synthesis of Boc-piperidine derivatives" as a trending topic, aligning with the need for cost-effective production methods.

From an SEO perspective, terms like "buy 3-(Boc-aminomethyl)-1-acetylpiperidine" or "CAS 1257046-70-0 suppliers" rank prominently, indicating commercial interest. The compound's stability under ambient storage conditions and compatibility with solid-phase peptide synthesis (SPPS) further bolster its utility. Notably, its low cytotoxicity profile makes it suitable for in vitro biological assays, addressing another frequent query: "safe handling of Boc-protected amines."

Emerging trends in AI-driven molecular modeling have also spotlighted 3-(Boc-aminomethyl)-1-acetylpiperidine as a fragment library candidate. Computational chemists explore its conformational flexibility and hydrogen-bonding capacity to design novel GPCR modulators. This aligns with searches for "piperidine derivatives in virtual screening," demonstrating the intersection of synthetic chemistry and digital innovation.

Regulatory compliance is another critical focus. While 1257046-70-0 is not classified as hazardous, proper laboratory safety protocols (e.g., glovebox use for hygroscopic samples) are emphasized in technical datasheets. Environmental considerations, such as "green chemistry alternatives for Boc deprotection," further contextualize its use in sustainable research practices.

In summary, 3-(Boc-aminomethyl)-1-acetylpiperidine exemplifies the synergy between structural modularity and functional diversity. Its applications span medicinal chemistry, bioconjugation, and material science, answering both academic and industrial needs. As the pharmaceutical industry prioritizes high-value intermediates, this compound remains a cornerstone for innovation.